Cas no 1798660-60-2 (VYVZXERLLYEZFZ-UHFFFAOYSA-N)

• Product Name: VYVZXERLLYEZFZ-UHFFFAOYSA-N
• CAS No: 1798660-60-2
• MF: C₂₁H₂₂ClNO₃
• MW: 371.857285022736
• CID: 5375946
• Update Time: 2025-05-23

VYVZXERLLYEZFZ-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• VYVZXERLLYEZFZ-UHFFFAOYSA-N

• Inchi： 1S/C21H22ClNO3/c1-26-21(25)17-7-5-16(6-8-17)20(24)23-13-3-2-4-18(14-23)15-9-11-19(22)12-10-15/h5-12,18H,2-4,13-14H2,1H3
• InChI Key： VYVZXERLLYEZFZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(N2CCCCC(C3=CC=C(Cl)C=C3)C2)=O)C=C1

Additional information on VYVZXERLLYEZFZ-UHFFFAOYSA-N

Compound CAS No. 1798660-60-2: A Comprehensive Overview

The compound with CAS No. 1798660-60-2, commonly referred to as VYVZXERLLYEZFZ-UHFFFAOYSA-N, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is notable for its unique structural properties and its potential applications in various fields, including materials science, pharmaceuticals, and advanced manufacturing. Recent studies have highlighted its exceptional performance in specific chemical reactions, making it a promising candidate for future innovations.

VYVZXERLLYEZFZ-UHFFFAOYSA-N is characterized by its complex molecular structure, which includes a combination of aromatic and aliphatic components. The compound's structure is highly symmetrical, a feature that contributes to its stability and reactivity under certain conditions. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and X-ray crystallography, to elucidate the precise arrangement of atoms within the molecule. These findings have been instrumental in understanding the compound's behavior in different environments.

One of the most intriguing aspects of VYVZXERLLYEZFZ-UHFFFAOYSA-N is its ability to act as a catalyst in organic synthesis reactions. Recent experiments have demonstrated that this compound can significantly accelerate the formation of complex organic molecules, which has important implications for drug discovery and chemical manufacturing. Its catalytic properties are attributed to its unique electronic configuration, which facilitates the breaking and forming of chemical bonds with remarkable efficiency.

In addition to its catalytic applications, VYVZXERLLYEZFZ-UHFFFAOYSA-N has shown potential in the field of materials science. Studies have revealed that this compound can be used as a precursor for the synthesis of advanced materials, such as high-strength polymers and lightweight composites. These materials are expected to find applications in aerospace, automotive industries, and other sectors where performance and durability are critical.

The synthesis of VYVZXERLLYEZFZ-UHFFFAOYSA-N involves a multi-step process that requires precise control over reaction conditions. Researchers have developed innovative synthetic methodologies to optimize the production of this compound, ensuring high yields and purity levels. These advancements have made it possible to scale up production for industrial applications while maintaining the quality of the final product.

From an environmental perspective, VYVZXERLLYEZFZ-UHFFFAOYSA-N exhibits favorable biodegradation characteristics under controlled conditions. This makes it an attractive option for use in eco-friendly chemical processes and sustainable manufacturing practices. Ongoing research is focused on enhancing its biodegradability further while maintaining its functional properties.

In conclusion, VYVZXERLLYEZFZ-UHFFFAOYSA-N (CAS No. 1798660-60-2) is a versatile compound with a wide range of potential applications across multiple industries. Its unique structural properties, catalytic capabilities, and environmental compatibility make it a subject of intense scientific interest. As research continues to uncover new insights into its behavior and utility, this compound is poised to play a significant role in shaping future technological advancements.